Cas no 197305-97-8 (2-Hydrazino-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-Hydrazino-4-(trifluoromethyl)pyrimidine
• CAS No: 197305-97-8
• MF: C₅H₅F₃N₄
• MW: 178.115210294724
• MDL: MFCD00115112
• CID: 66503
• PubChem ID: 354333464
• Update Time: 2025-05-22

2-Hydrazino-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazino-4-(trifluoromethyl)pyrimidine
• BUTTPARK 27\08-68
• 1-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]HYDRAZINE
• [4-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• N-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]HYDRAZINE
• 2-?Hydrazino-?4-?(trifluoromethyl)?pyrimidine
• 4-(Trifluoromethyl)pyrimidin-2-ylhydrazine
• 2-hydrazinyl-4-(trifluoroMethyl)pyriMidine
• 2-Hydrazino-4-(trifluoromethyl)pyrimidine, 2-Hydrazino-4-(trifluoromethyl)-1,3-diazine
• 2-Hydrazino-4-(trifluoromethyl)pyrimidine 99%
• 2-Hydrazino-4-(trifluoromethyl)pyrimidine ,99%
• 4-(Trifluoromethyl)pyrimidin-2-ylhydrazine 97%
• 2-hydrazino-4-trifluoromethylpyrimidine
• 2(1H)-Pyrimidinone, 4-(trifluoromethyl)-, hydrazone
• KSC498G6P
• XQCAINVUBSAUBJ-UHFFFAOYSA
• AKOS028109328
• AC-28126
• A813902
• HMS1662L10
• H1574
• MFCD00115112
• SCHEMBL2141628
• J-012754
• CHEMBL3793470
• 2-Hydrazino-4-(trifluoromethyl)pyrimidine, 99%
• CS-W017347
• SB57280
• DTXSID80361449
• PS-6771
• FT-0645339
• 197305-97-8
• 2-hydrazino-4(trifluoromethyl)pyrimidine
• AKOS009159005
• TD8157
• Pyrimidine, 2-hydrazinyl-4-(trifluoromethyl)-
• DB-000152

• MDL： MFCD00115112
• Inchi： 1S/C5H5F3N4/c6-5(7,8)3-1-2-10-4(11-3)12-9/h1-2H,9H2,(H,10,11,12)
• InChI Key： XQCAINVUBSAUBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(NN)N=1)(F)F

Computed Properties

• Exact Mass: 178.04700
• Monoisotopic Mass: 178.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8

Experimental Properties

• Color/Form: solid
• Density: 1.535
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 281°Cat760mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.531
• Solubility: Soluble in aqueous acid.
• PSA: 63.83000
• LogP: 1.55430
• Solubility: Not determined

2-Hydrazino-4-(trifluoromethyl)pyrimidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R23/24/25; R36/37/38
• Safety Term：S26;S36/37/39;S45

Additional information on 2-Hydrazino-4-(trifluoromethyl)pyrimidine

2-Hydrazino-4-(trifluoromethyl)pyrimidine: A Comprehensive Overview

2-Hydrazino-4-(trifluoromethyl)pyrimidine (CAS No. 197305-97-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, drug discovery, and materials science. This compound, characterized by its pyrimidine ring structure with a hydrazine group at position 2 and a trifluoromethyl group at position 4, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The synthesis of 2-Hydrazino-4-(trifluoromethyl)pyrimidine has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements in catalytic techniques and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making this compound more accessible for large-scale applications.

In terms of biological activity, 2-Hydrazino-4-(trifluoromethyl)pyrimidine has shown promising potential in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways, particularly in oncology and virology. For example, research published in *Nature Communications* highlighted its role as a potent inhibitor of a specific kinase associated with cancer cell proliferation.

Moreover, the compound's electronic properties make it an attractive candidate for applications in materials science. Its ability to act as a semiconductor material has been explored in the context of organic electronics, with potential uses in flexible displays and photovoltaic devices. Recent breakthroughs in this area have further enhanced its conductivity and stability under varying conditions.

From an environmental perspective, the ecological impact of 2-Hydrazino-4-(trifluoromethyl)pyrimidine has been carefully evaluated to ensure sustainable practices. Regulatory agencies have established strict guidelines for its handling and disposal, aligning with global standards for chemical safety.

Looking ahead, ongoing research is focused on expanding the scope of applications for 2-Hydrazino-4-(trifluoromethyl)pyrimidine while addressing any potential challenges related to scalability and cost-effectiveness. Collaborative efforts between academia and industry are expected to unlock new opportunities for this compound in diverse fields.